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Compound of Interest
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Cat. No.: B15599837

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive review of AF 430 azide, a fluorescent probe widely used

in bioconjugation via click chemistry. We present its performance data in comparison with other

commercially available fluorescent azides, supported by experimental protocols and

visualizations to aid in the selection of the most suitable probe for your research needs.

Performance Characteristics of AF 430 Azide and
Alternatives
AF 430 azide is a coumarin-based dye known for its bright green fluorescence. It is spectrally

similar and often marketed as an equivalent to Alexa Fluor® 430 azide and AZDye™ 430

azide.[1][2] This equivalence is supported by performance data from manufacturers, which

indicate comparable brightness, photostability, and conjugation efficiency.[2]

The key performance indicators for AF 430 azide and its alternatives are summarized in the

table below. These parameters are crucial for determining the suitability of a fluorescent probe

for specific applications such as fluorescence microscopy, flow cytometry, and Western blotting.
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Fluorophor
e

Excitation
Max (nm)

Emission
Max (nm)

Molar
Extinction
Coefficient
(ε)
(M⁻¹cm⁻¹)

Quantum
Yield (Φ)

Key
Features

AF 430 Azide 430 542 ~16,000 0.23

Bright green

fluorescence,

good

photostability.

[3][4]

Alexa Fluor®

430 Azide
433 541 ~16,000 Not specified

Structurally

identical to

AF 430, high

performance.

[4]

AZDye™ 430

Azide
432 539 Not specified Not specified

Marketed as

equivalent to

Alexa Fluor®

430.[1]

AF 488 Azide 495 519 ~71,000 0.92

Very bright

and

photostable

green

fluorescence.

Coumarin

343 Azide
~400 ~480 Not specified Not specified

Blue-emitting

coumarin

dye, often

used as a

reference.

BODIPY-FL

Azide

503 509 ~92,000 0.97 Bright and

photostable

green dye,

less sensitive

to
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environmenta

l changes.[5]

Experimental Workflows and Signaling Pathways
The primary application of AF 430 azide is in "click chemistry," a highly efficient and specific

bioorthogonal ligation reaction. This involves the reaction of an azide (like AF 430 azide) with

an alkyne-modified biomolecule. There are two main types of click chemistry: the copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted azide-alkyne

cycloaddition (SPAAC), which is copper-free.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) Workflow
The following diagram illustrates the general workflow for labeling an alkyne-modified protein

with an azide-functionalized fluorescent dye, such as AF 430 azide, using a copper(I) catalyst.
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CuAAC Experimental Workflow

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Workflow
SPAAC eliminates the need for a cytotoxic copper catalyst, making it ideal for live-cell imaging

and in vivo applications. This reaction utilizes a strained cyclooctyne instead of a terminal

alkyne.
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SPAAC Experimental Workflow

Experimental Protocols
General Protocol for Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC) on Proteins
This protocol is a starting point and may require optimization for specific proteins and dyes.

Materials:

Alkyne-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

AF 430 Azide (or other fluorescent azide) stock solution (e.g., 10 mM in DMSO)

Copper(II) sulfate (CuSO₄) stock solution (e.g., 50 mM in water)

Reducing agent stock solution (e.g., 500 mM sodium ascorbate in water, freshly prepared)

Ligand stock solution (e.g., 50 mM THPTA in water)

Procedure:

In a microcentrifuge tube, combine the alkyne-modified protein with the fluorescent azide.

The final concentration of the protein is typically in the low micromolar range, and the azide

is added in a 2- to 10-fold molar excess.
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Add the ligand to the reaction mixture to a final concentration of 5 times the copper

concentration.

Add CuSO₄ to the reaction mixture to a final concentration of 100-500 µM.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final

concentration of 1-5 mM.

Incubate the reaction at room temperature for 1-4 hours, protected from light.

The labeled protein can be purified from excess reagents using methods such as size

exclusion chromatography or dialysis.

General Protocol for Strain-Promoted Azide-Alkyne
Cycloaddition (SPAAC) for Cell Labeling
This protocol is intended for labeling azide-modified biomolecules on the surface of live cells.

Materials:

Cells with metabolically incorporated azide-containing sugars

Strained alkyne-dye conjugate (e.g., DBCO-AF 430) stock solution (e.g., 1 mM in DMSO)

Cell culture medium or buffer (e.g., PBS with 1% BSA)

Procedure:

Wash the cells with an appropriate buffer to remove any residual media components.

Dilute the strained alkyne-dye conjugate in cell culture medium or buffer to the desired final

concentration (typically 10-100 µM).

Add the labeling solution to the cells and incubate for 30-60 minutes at 37°C.

Wash the cells several times with buffer to remove any unreacted probe.
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The cells are now ready for imaging by fluorescence microscopy or analysis by flow

cytometry.

Conclusion
AF 430 azide is a versatile and robust fluorescent probe for bioconjugation via click chemistry.

Its performance is comparable to that of other well-established green fluorescent dyes, offering

a reliable option for a wide range of applications. The choice between CuAAC and SPAAC will

depend on the specific requirements of the experiment, with SPAAC being the preferred

method for live-cell and in vivo studies due to the absence of copper cytotoxicity. The protocols

provided in this guide serve as a starting point for developing optimized labeling strategies for

your specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15599837?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

